Cas no 2418668-97-8 (Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate
• CAS No: 2418668-97-8
• MF: C₂₀H₂₉N₃O₂
• MW: 343.463165044785
• CID: 6441504
• PubChem ID: 165774468
• Update Time: 2025-08-05

Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26630347
• 2418668-97-8
• tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate
• Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate

• Inchi： 1S/C20H29N3O2/c1-7-17-14(2)16(12-18(21)15(17)3)13-22-8-10-23(11-9-22)19(24)25-20(4,5)6/h1,12H,8-11,13,21H2,2-6H3
• InChI Key： RVHKIUUXCQSCAJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=C(C(C)=C(C#C)C=2C)N)CC1)=O

Computed Properties

• Exact Mass: 343.22597718g/mol
• Monoisotopic Mass: 343.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.8Ų

Additional information on Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate

Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate (CAS No. 2418668-97-8): A Comprehensive Overview

Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate, identified by its CAS number 2418668-97-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class, characterized by its nitrogen-containing heterocyclic structure, which is a common motif in many bioactive molecules. The presence of multiple functional groups, including an amino group, an ethynyl group, and a carboxylate moiety, makes this compound a versatile scaffold for designing novel therapeutic agents.

The< strong>structure of Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate exhibits a complex arrangement of substituents that contribute to its unique chemical and pharmacological properties. The tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Meanwhile, the 5-amino-3-ethynyl-2,4-dimethylphenyl moiety introduces aromaticity and potential interactions with biological targets. This combination of features makes it an attractive candidate for further exploration in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of drugs targeting neurological and cardiovascular diseases. The< strong>piperazine core is known for its ability to modulate neurotransmitter systems, making it particularly relevant for therapies aimed at treating conditions such as depression, anxiety, and hypertension. The specific substitution pattern in Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate may confer unique pharmacokinetic and pharmacodynamic properties that could be exploited for therapeutic benefit.

In the realm of drug design, the< strong>5-amino group and< strong>ethynyl group are particularly noteworthy. The amino group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets. Additionally, the ethynyl group can undergo various chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used in constructing complex molecular architectures. These features make Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate a valuable building block for synthetic chemists.

The< strong>carboxylate moiety in this compound contributes to its solubility and potential for salt formation, which can be advantageous for formulation purposes. Carboxylate salts are often used in pharmaceuticals to improve bioavailability and stability. Furthermore, the tert-butyl group at the piperazine nitrogen enhances lipophilicity, which can influence membrane permeability and oral bioavailability. These factors collectively contribute to the compound's potential as a lead molecule in drug development.

Current research in medicinal chemistry emphasizes the need for innovative molecular architectures that can overcome existing challenges in drug therapy. The< strong>Tert-butyl 4-[(5-amino-3-ethynyl-2,4-dimethylphenyl)methyl]piperazine-1-carboxylate structure exemplifies how combining multiple functional groups can yield compounds with tailored properties. For instance, studies have shown that piperazine derivatives with similar substitution patterns can exhibit potent activity against enzymes involved in cancer metabolism. This suggests that Tert-butyl 4-[...]